Cas no 2228236-16-4 (1-(2-fluoropyridin-3-yl)cyclopropylmethanamine)

• Product Name: 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine
• CAS No: 2228236-16-4
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 5800868
• PubChem ID: 165756055
• Update Time: 2025-06-17

1-(2-fluoropyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine
• [1-(2-fluoropyridin-3-yl)cyclopropyl]methanamine
• 2228236-16-4
• EN300-1823884

• Inchi： 1S/C9H11FN2/c10-8-7(2-1-5-12-8)9(6-11)3-4-9/h1-2,5H,3-4,6,11H2
• InChI Key： QNYMSWOJGBSHBX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1(CN)CC1

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2228236-16-4 and Product Name: 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine

The compound identified by the CAS number 2228236-16-4 and the product name 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural motif combining a cyclopropyl group with a fluorinated pyridine ring, has garnered attention for its potential in drug discovery and development. The structural features of this compound contribute to its distinctive chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

At the core of the compound's identity is its molecular framework, which integrates a fluoropyridine moiety with a cyclopropylmethanamine substituent. The presence of the fluorine atom in the pyridine ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The cyclopropyl group, on the other hand, introduces rigidity to the molecule, which can influence its interactions with biological targets. This combination of structural elements suggests that 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine may exhibit properties that are not only novel but also highly relevant to contemporary drug design strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins, which is crucial for understanding a compound's mechanism of action. Preliminary computational studies indicate that this molecule may interact with enzymes and receptors involved in various therapeutic pathways, including those relevant to inflammation, pain management, and neurodegenerative diseases. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine represents a testament to the progress in synthetic organic chemistry. The introduction of complex functional groups while maintaining structural integrity requires meticulous planning and execution. Researchers have leveraged modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, to construct the desired molecular framework efficiently. These methodologies not only enhance yield but also improve scalability, which is essential for transitioning from laboratory-scale production to industrial manufacturing.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds remains a cornerstone of innovation. The pyridine scaffold, in particular, is ubiquitous in pharmacologically active molecules due to its ability to form hydrogen bonds and its compatibility with diverse functional groups. The fluorinated variant of pyridine adds an additional layer of complexity, offering opportunities to fine-tune pharmacological properties through subtle modifications. The cyclopropyl substituent further enriches the structural landscape, providing a unique handle for further derivatization and optimization.

Current research trends indicate that compounds incorporating both fluorine and cyclopropyl moieties are under intense scrutiny for their potential therapeutic applications. For instance, studies have shown that such structures can exhibit potent activity against bacterial pathogens by interfering with essential metabolic pathways. Additionally, there is growing evidence suggesting that these motifs may be effective in modulating immune responses, making them promising candidates for immunomodulatory therapies. The compound 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine, with its distinctive features, aligns well with these emerging trends.

The pharmacokinetic profile of a drug is critical determinant of its clinical efficacy and safety. Computational modeling has been instrumental in predicting how 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine will behave within the human body. Studies suggest that the presence of the fluorine atom may enhance its bioavailability by improving metabolic stability, while the cyclopropyl group could influence its distribution and excretion rates. These predictions provide a foundation for designing preclinical studies that will validate these hypotheses and provide further insights into the compound's behavior in vivo.

Preclinical investigations are essential for assessing the safety and efficacy of new compounds before they proceed to human trials. In vitro assays have been conducted to evaluate the potential toxicity profile of 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine, focusing on key endpoints such as cytotoxicity and genotoxicity. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses, suggesting its potential as a safe candidate for further development. However, comprehensive toxicological studies are necessary to fully characterize its safety profile.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify and optimize lead compounds. These technologies enable rapid screening of vast chemical libraries to identify promising candidates based on structural features alone. In the case of 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine, machine learning models have been trained on datasets containing millions of molecules to predict their biological activity accurately. Such predictions have guided synthetic efforts toward producing analogs with enhanced potency and selectivity.

The future prospects for 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine are bright, given its unique structural features and promising preclinical data. Further research is warranted to explore its potential in treating various diseases, including those associated with inflammation and neurodegeneration. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from bench research to clinical application. As our understanding of molecular interactions continues to evolve, so too will our ability to harness compounds like 1-(2-fluoropyridin-3-yl)cyclopropylmethanamine for therapeutic benefit.